![molecular formula C22H20N2O3 B2488910 7-ethoxy-5-(furan-2-yl)-2-phenyl-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine CAS No. 899939-26-5](/img/structure/B2488910.png)
7-ethoxy-5-(furan-2-yl)-2-phenyl-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of complex molecules like 7-ethoxy-5-(furan-2-yl)-2-phenyl-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine often involves multi-step organic reactions, starting from simpler precursor molecules. Specific methods include condensation reactions, cyclization steps, and the introduction of ethoxy and furan-2-yl groups into the molecular framework. Although the exact synthesis pathway for this compound is not detailed in the provided studies, similar compounds have been synthesized through methods such as the reaction of hydrazino derivatives with various reagents to afford pyrazolo[1,5-a][1,3,5]triazines, showcasing the complexity and specificity required in such chemical syntheses (S. Desenko et al., 1991).
Scientific Research Applications
Synthesis and Structural Analysis
Heterocyclic Compound Synthesis : Research on related heterocyclic compounds, such as pyrazolo[3,4-d]oxazines, reveals intricate synthetic routes that offer diverse chemical structures potentially useful in medicinal chemistry. For instance, a study described the synthesis and detailed structural analysis of various 7-benzyl-3-tert-butyl-1-phenylpyrazolo[3,4-d]oxazines, showcasing their hydrogen-bonded structures in different dimensions (Juan C Castillo et al., 2009).
Pharmacological Applications
Antioxidant and Anticancer Activities : A study on pyrano[2,3-d]pyrimidine and pyrano[2,3-d]pyrimidine-5-one derivatives, related to oxazine compounds, evaluated their antioxidant and anticancer activities. This research suggests that the fusion of oxazine rings with other heterocyclic structures could yield compounds with significant pharmacological benefits (Naglaa F. H. Mahmoud et al., 2017).
Potential Therapeutic Applications
Antiavian Influenza Virus Activity : Benzamide-based 5-aminopyrazoles and their fused heterocyclic derivatives were synthesized and found to show remarkable antiavian influenza virus activity, highlighting the potential of these compounds in antiviral research (A. Hebishy et al., 2020).
Antibacterial Agents : Compounds such as chalcones, pyrazolines, and aminopyrimidines, which share structural motifs with oxazines, were synthesized and evaluated for their antibacterial activity against various bacterial strains. This research underscores the importance of heterocyclic compounds in developing new antibacterial agents (A. Solankee et al., 2009).
Mechanism of Action
Safety and Hazards
As with any chemical compound, handling “7-ethoxy-5-(furan-2-yl)-2-phenyl-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine” would require appropriate safety precautions. Without specific information, it’s difficult to comment on the exact safety and hazards associated with this compound.
Future Directions
properties
IUPAC Name |
7-ethoxy-5-(furan-2-yl)-2-phenyl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O3/c1-2-25-19-11-6-10-16-18-14-17(15-8-4-3-5-9-15)23-24(18)22(27-21(16)19)20-12-7-13-26-20/h3-13,18,22H,2,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDJURAGCWKLQLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC(N3C2CC(=N3)C4=CC=CC=C4)C5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.